Cas no 2229643-10-9 (tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate)

• Product Name: tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate
• CAS No: 2229643-10-9
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6276998
• PubChem ID: 165779955
• Update Time: 2025-05-22

tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate
• EN300-1890760
• tert-butyl N-[4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-yl]carbamate
• 2229643-10-9

• Inchi： 1S/C14H19NO4/c1-10(8-11-6-5-7-18-11)12(9-16)15-13(17)19-14(2,3)4/h5-9,12H,1-4H3,(H,15,17)/b10-8+
• InChI Key： LJYMPINNHNQVCN-CSKARUKUSA-N
• SMILES： O(C(NC(C=O)/C(/C)=C/C1=CC=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate

tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate: A Comprehensive Overview

tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate, also known by its CAS number 2229643-10-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a furan ring, and a carbamate functional group. The presence of these structural elements contributes to its versatile properties and reactivity.

The compound's structure is particularly interesting due to the presence of the furan ring, which is a five-membered aromatic heterocycle containing one oxygen atom. Furan derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable in organic synthesis. In this compound, the furan ring is substituted at the 2-position, which influences its electronic properties and reactivity. The tert-butyl group attached to the carbamate further enhances the compound's stability and lipophilicity, making it suitable for applications requiring resistance to hydrolysis.

Recent studies have highlighted the potential of tert-butyl N-4-(furan-2-yl)-3-methyl-1-oxobut-3-en-2-ylcarbamate in the field of agrochemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with insecticidal properties. The compound's ability to undergo nucleophilic substitution reactions has made it a valuable intermediate in the development of new pesticides. For instance, studies published in 2023 have demonstrated its effectiveness in controlling agricultural pests without adverse effects on non-target species.

In addition to its agricultural applications, this compound has shown promise in pharmaceutical research. Its unique structure allows for selective interactions with biological targets, making it a candidate for drug development. Recent investigations have focused on its potential as an anti-inflammatory agent, with studies indicating that it can modulate key inflammatory pathways without significant toxicity. These findings suggest that tert-butyl N... could be further developed into therapeutics for conditions such as arthritis or chronic inflammation.

The synthesis of tert-butyl N... involves a multi-step process that typically begins with the preparation of the furan derivative. This is followed by the introduction of the carbamate group through nucleophilic acylation or similar methods. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

In terms of physical properties, tert-butyl N... exhibits a high degree of stability under standard conditions due to the electron-donating effects of the tert-butyl group and the aromaticity of the furan ring. Its melting point and solubility characteristics make it suitable for use in various solvents commonly employed in organic synthesis. Furthermore, its thermal stability ensures that it can withstand conditions typically encountered during chemical transformations.

The compound's reactivity is another area where recent research has provided new insights. Studies have shown that it can undergo both electrophilic and nucleophilic attacks at specific positions within its structure, depending on reaction conditions. This versatility allows chemists to design reactions tailored to specific outcomes, whether it be forming new carbon-carbon bonds or introducing functional groups for further modification.

In conclusion, tert-butyl N..., with its CAS number 2229643109, represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure provides a foundation for innovative research and development efforts, particularly in agrochemistry and pharmaceuticals. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.